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Compound of Interest

Compound Name: O-valeroylcarnitine

Cat. No.: B1240441

Get Quote

Executive Summary & Scientific Context
O-Valeroylcarnitine (Valeryl-L-carnitine) is a medium-chain acylcarnitine (C5) utilized primarily

as an internal standard in tandem mass spectrometry (MS/MS) for metabolic profiling,

specifically for the detection of Glutaric Acidemia Type I (GA-I) and Isovaleric Acidemia (IVA).

While Safety Data Sheets (SDS) often classify pure acylcarnitines as "Not Classified" or "Low

Hazard" under GHS standards, professional laboratory stewardship requires treating them as

regulated chemical waste. This is due to two critical factors:

Biological Oxygen Demand (BOD): As a quaternary ammonium compound and fatty acid

ester, it serves as a nutrient source for microorganisms, potentially disrupting local water

ecosystems if disposed of via sanitary sewer.

Solvent Matrix: In analytical workflows, this compound is almost invariably dissolved in high-

purity methanol or acetonitrile. The solvent carrier dictates the hazardous waste classification

(Ignitable/Toxic), not the solute itself.

This guide outlines the disposal protocols ensuring compliance with EPA RCRA regulations and

ISO 14001 environmental management standards.
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Chemical Safety Profile
The following data grounds the disposal decisions in chemical reality.

Parameter Technical Specification Operational Implication

Chemical Name O-Valeryl-L-carnitine chloride Standard nomenclature (C5)

CAS Number 162461-79-4 (or 162040-64-4) Use for waste manifesting

Molecular Formula C₁₂H₂₄NO₄Cl Nitrogen-containing organic

Physical State White crystalline powder Hygroscopic; keep desiccated

Solubility High (Water, Methanol) Do not pour down sink

GHS Classification
Not Hazardous (Pure

substance)

Treat as "Non-regulated

Organic"

Primary Hazard Solvent Carrier (MeOH/ACN) Flammability (Class 3)

Waste Stream Segregation Logic
Effective disposal relies on correctly categorizing the waste at the point of generation. We

distinguish between three distinct streams:

Stream A: Pure Stock/Powder (Expired/Degraded)

Nature:[1][2][3][4] Solid chemical.

Disposal: High-temperature incineration.

Reasoning: Prevents environmental leaching.[5]

Stream B: Analytical Solutions (LC-MS Eluents)

Nature:[1][2][3][4] Liquid, dissolved in Methanol/Acetonitrile/Water.

Disposal: Flammable Organic Solvent Waste.

Reasoning: The solvent flashpoint (<60°C) triggers RCRA "Ignitable" (D001) classification.
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Stream C: Biological Matrices (DBS/Plasma)

Nature:[1][2][3][4][6] Blood/Urine spiked with standard.

Disposal: Biohazardous (Medical) Waste.

Reasoning: Potential pathogen presence overrides chemical hazard.

Operational Disposal Workflows
Decision Matrix
The following diagram illustrates the decision logic for disposing of O-Valeroylcarnitine in

various laboratory states.
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Figure 1: Decision matrix for segregating O-Valeroylcarnitine waste streams based on

physical state and solvent composition.

Step-by-Step Disposal Protocol
Scenario A: Disposing of Expired Solid Standard (Pure)

Containment: Do not empty the vial. Keep the substance in its original glass amber vial.

Secondary Container: Place the vial into a clear, sealable polyethylene bag (Ziploc type) to

contain any potential breakage.
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Labeling: Attach a hazardous waste tag.

Constituents: "O-Valeroylcarnitine Chloride"

Hazard Checkbox: "Toxic" (Precautionary) or "Irritant".[3]

Disposal: Deposit in the Solid Chemical Waste Drum.

End Fate: High-temperature incineration.

Scenario B: Disposing of LC-MS Effluent (Liquid)
Most common scenario. The waste is typically <0.1% carnitine and >99% solvent.

Collection: Direct LC-MS waste lines into a chemically resistant carboy (HDPE or Glass).

Segregation: Ensure this carboy is designated for Non-Halogenated Solvents (assuming

Methanol/Acetonitrile mobile phase).

Critical: Do not mix with Chloroform or Dichloromethane unless the carboy is specifically

for Halogenated waste.

Labeling:

Constituents: "Methanol (50%), Acetonitrile (50%), Trace Acylcarnitines."

Hazard Checkbox: "Ignitable" (Flammable).

Disposal: Cap tightly when 90% full. Transfer to EHS for solvent recycling or fuel blending.

Spill Management & Decontamination[6][9]
In the event of a solid powder spill (e.g., dropping a 10mg vial), follow this self-validating

cleanup loop.

Spill Detected 1. Don PPE
(Gloves, Lab Coat, Goggles)

2. Containment
(Cover with absorbent pads)

3. Mechanical Pickup
(Sweep/Scoop - No Dust)

4. Surface Decon
(Soap & Water Wash)

5. Disposal
(Solid Waste Bin)
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Figure 2: Immediate response protocol for solid chemical spills.

Decontamination Verification: Because O-Valeroylcarnitine is highly water-soluble, a simple

triple-wipe with water and detergent is effective.

Wipe 1: Damp paper towel (removes bulk solid).

Wipe 2: 1% Alconox/Detergent solution (solubilizes residue).

Wipe 3: Water rinse (removes detergent). Validation: The surface should be free of white

crystalline residue.

Regulatory Compliance References
Cayman Chemical. (2025).[1][4][6][7][8] Safety Data Sheet: Valeryl-L-carnitine (chloride).

(Accessed via search).

U.S. Environmental Protection Agency (EPA). (2025).[8] Resource Conservation and

Recovery Act (RCRA) Regulations - 40 CFR Part 261. Defines hazardous waste

identification for solvent carriers.

National Institutes of Health (NIH). (2020). Laboratory analysis of acylcarnitines: Technical

Standards. Discusses the context of acylcarnitine handling in clinical labs.

Fisher Scientific. (2025). Safety Data Sheet: O-Acetyl-L-carnitine HCl (Analogous Handling).

Provides baseline handling for short-chain acylcarnitines.

Disclaimer: This guide is intended for trained laboratory personnel. Always consult your

institution's Environmental Health & Safety (EHS) office for local variations in waste disposal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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